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Introduction
CDDO-Im, also known as RTA 405, is a synthetic triterpenoid and a potent activator of the

Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a key regulator of cellular

antioxidant and anti-inflammatory responses. It also inhibits the pro-inflammatory NF-κB

pathway. Due to its mechanism of action, CDDO-Im is widely investigated for its therapeutic

potential in various diseases, including cancer and inflammatory conditions. This document

provides detailed protocols for the proper dissolution and application of CDDO-Im in cell culture

experiments to ensure reproducible and accurate results.

Chemical Properties and Solubility
A summary of the key chemical properties of CDDO-Im is presented below. Understanding

these properties is crucial for its effective use in experimental settings.
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Property Value Source

Synonyms

RTA 405, CDDO-imidazolide,

1-(2-Cyano-3,12-dioxooleana-

1,9-dien-28-oyl) imidazole

[1][2]

Molecular Formula C₃₄H₄₃N₃O₃ [1]

Molecular Weight 541.72 g/mol [1]

Appearance White to beige powder [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [2]

Storage Temperature -20°C [1][3]

Quantitative Data Summary: Solubility and Working
Concentrations
The solubility of CDDO-Im can vary based on the purity of the compound and the solvent. The

following table summarizes solubility data from various suppliers and recommended working

concentrations for cell culture experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/product/sigma/sml3452
https://pmc.ncbi.nlm.nih.gov/articles/PMC4167992/
https://www.sigmaaldrich.com/SG/en/product/sigma/sml3452
https://www.sigmaaldrich.com/SG/en/product/sigma/sml3452
https://www.sigmaaldrich.com/SG/en/product/sigma/sml3452
https://pmc.ncbi.nlm.nih.gov/articles/PMC4167992/
https://www.sigmaaldrich.com/SG/en/product/sigma/sml3452
https://www.medchemexpress.com/CDDO-Im.html
https://www.benchchem.com/product/b1244704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes Source

Solubility in DMSO 2 mg/mL Warmed [1]

>10 mM - [4]

56 mg/mL (103.37

mM)

Use fresh, anhydrous

DMSO.
[5]

Stock Solution

Concentration
1-10 mM in DMSO

A common starting

point for creating a

stock solution.

[4][6]

Typical Working

Concentration
1-40 nM

For Nrf2 activation

and antioxidant

effects.

[1]

10-100 nM
For cytoprotective

effects.
[2]

0.1-1 µM

Can induce apoptosis

in some cancer cell

lines.

[2][7]

IC₅₀ (Cell Viability)

10-30 nM (leukemia

and breast cancer cell

lines)

[5][8]

0.27-0.4 µM (leukemia

cell lines)
[4][9]

Note: It is highly recommended to perform a dose-response experiment to determine the

optimal concentration for your specific cell line and experimental endpoint. The final DMSO

concentration in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cytotoxicity.[6]

Experimental Protocols
Preparation of CDDO-Im Stock Solution (10 mM in
DMSO)
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This protocol describes the preparation of a 10 mM stock solution of CDDO-Im in DMSO.

Materials:

CDDO-Im powder (e.g., from Sigma-Aldrich, Selleck Chemicals, MedChemExpress)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of CDDO-Im:

Molecular Weight of CDDO-Im = 541.72 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 541.72 g/mol * 1 mL = 0.0054172 g = 5.42 mg

Weigh CDDO-Im: Carefully weigh out 5.42 mg of CDDO-Im powder and place it into a

sterile, amber microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the CDDO-Im powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes

and/or sonicate it in an ultrasonic bath for a few minutes.[4] Visually inspect the solution to

ensure it is clear and free of particulates.
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Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one year or at -80°C for up to two years.[3]

Dilution of CDDO-Im Stock Solution for Cell Culture
Treatment
This protocol provides an example of how to dilute the 10 mM stock solution to a final working

concentration of 100 nM in cell culture medium.

Materials:

10 mM CDDO-Im stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Procedure:

Prepare an intermediate dilution:

Label a sterile microcentrifuge tube as "100 µM CDDO-Im".

Add 998 µL of complete cell culture medium to the tube.

Add 2 µL of the 10 mM CDDO-Im stock solution to the tube.

Vortex gently to mix. This will create a 1:500 dilution, resulting in a 20 µM intermediate

stock. Correction: A 1:100 dilution is needed. Add 10 µL of 10 mM stock to 990 µL of

media to make a 100 µM intermediate solution.

Prepare the final working solution:

For a final concentration of 100 nM in a 6-well plate with 2 mL of medium per well:
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Add 2 µL of the 100 µM intermediate solution to the 2 mL of medium in the well. This

represents a 1:1000 dilution of the intermediate stock.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the CDDO-Im treated wells. In this example, the

final DMSO concentration would be 0.001%.

Incubation: Gently swirl the plate to ensure even distribution of the compound and incubate

the cells for the desired experimental duration.

Signaling Pathway and Experimental Workflow
Visualization
CDDO-Im Activation of the Nrf2 Signaling Pathway
CDDO-Im activates the Nrf2 pathway by binding to Keap1, which leads to the release and

nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element

(ARE) and initiates the transcription of various cytoprotective genes.
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Caption: CDDO-Im activates the Nrf2 signaling pathway.
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Experimental Workflow for Dissolving and Using CDDO-
Im
The following diagram outlines the general workflow for preparing and using CDDO-Im in cell

culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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